![molecular formula C15H14N2O2 B554696 L-Pyroglutamic Acid beta-Naphthylamide CAS No. 22155-91-5](/img/structure/B554696.png)
L-Pyroglutamic Acid beta-Naphthylamide
Overview
Description
L-Pyroglutamic acid beta-naphthylamide (L-PGA-bN) is a synthetic derivative of the naturally occurring amino acid l-pyroglutamic acid (L-PGA). It is a white, crystalline solid with a molecular weight of 342.41 g/mol. L-PGA-bN is an important molecule in the field of biochemistry and pharmacology due to its unique properties and wide range of applications. It has been used in a variety of experimental and research studies, including those involving the synthesis of peptides and proteins, the study of enzyme kinetics, and the investigation of the effects of drugs on biochemical pathways.
Scientific Research Applications
Human Serum Pyroglutamyl-beta-naphthylamide Hydrolyzing Activity
L-Pyroglutamic Acid beta-Naphthylamide has been used in studies to analyze pyroglutamyl-beta-naphthylamide hydrolyzing activity (pGluHA) in human serum. pGluHA is capable of removing the amino-terminal pyroglutamic acid residue from peptides and artificial substrates. Its functional role in serum and the variations in activity during human development and aging have been a subject of research (Martínez et al., 1999).
Synthesis and Stability Analysis
This compound has been synthesized for various research purposes. Studies have focused on creating 2,3-Methano-analogues of pyroglutamic acid and investigating their stability to pyroglutamic amino peptidase (Elrod et al., 1988).
Enzymatic Assays and Activity Analysis
This compound has been utilized in assays to determine enzyme activities. For example, it's used in assays for glutaminyl cyclase activity measurement, highlighting its importance in biochemical research (Chikuma et al., 2004).
Dietary Influence on Enzymatic Activity
Research has also examined how diet, specifically olive oil supplementation, influences pyroglutamyl-beta-naphthylamide hydrolyzing activity in serum and tissues of mice. This highlights its role in nutritional biochemistry research (Martínez et al., 1998).
Bacterial Identification and Characterization
In microbiology, this compound has been used in tests to identify specific types of bacteria, such as differentiating between gram-positive cocci (Oberhofer, 1986).
Mechanism of Action
Target of Action
L-Pyroglutamic Acid beta-Naphthylamide, also known as (2S)-N-naphthalen-2-yl-5-oxopyrrolidine-2-carboxamide, primarily targets pyroglutamate aminopeptidase . This enzyme plays a crucial role in the hydrolysis of pyroglutamyl peptides and proteins, which are involved in various biological processes .
Mode of Action
The compound interacts with its target, pyroglutamate aminopeptidase, by serving as a substrate . Upon interaction, the enzyme hydrolyzes the compound, leading to the release of a free β-naphthylamine .
Biochemical Pathways
The hydrolysis of this compound is part of the gamma-glutamyl cycle . This cycle is essential for the metabolism of glutathione and the regulation of oxidative stress in cells .
Result of Action
The hydrolysis of this compound by pyroglutamate aminopeptidase results in the formation of a free β-naphthylamine . This amine can then combine with a cinnamaldehyde reagent to form a bright red end product , which can be detected by fluorescence analysis .
Biochemical Analysis
Biochemical Properties
L-Pyroglutamic Acid beta-Naphthylamide interacts with the enzyme L-pyrrolidonyl aminopeptidase . This enzyme hydrolyzes the substrate, resulting in the formation of a free β-naphthylamine . This amine then combines with the cinnamaldehyde reagent to form a bright red end product .
Cellular Effects
The effects of this compound on cells are primarily observed in the context of bacterial cells. The compound’s interaction with L-pyrrolidonyl aminopeptidase allows for the identification of certain bacteria, including Streptococcus pyogenes and Enterococcus spp .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with the enzyme L-pyrrolidonyl aminopeptidase. The enzyme hydrolyzes the substrate, leading to the formation of a free β-naphthylamine . This free amine then reacts with a cinnamaldehyde reagent to form a bright red end product .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound is used in tests that typically last for several hours
Metabolic Pathways
This compound is involved in the metabolic pathway of pyroglutamate aminopeptidase
Properties
IUPAC Name |
(2S)-N-naphthalen-2-yl-5-oxopyrrolidine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c18-14-8-7-13(17-14)15(19)16-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,13H,7-8H2,(H,16,19)(H,17,18)/t13-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZEPQNMASTUAMY-ZDUSSCGKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1C(=O)NC2=CC3=CC=CC=C3C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N[C@@H]1C(=O)NC2=CC3=CC=CC=C3C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10944800 | |
Record name | (2S)-N-Naphthalen-2-yl-5-oxopyrrolidine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10944800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22155-91-5 | |
Record name | (2S)-N-2-Naphthalenyl-5-oxo-2-pyrrolidinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22155-91-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2S)-N-Naphthalen-2-yl-5-oxopyrrolidine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10944800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-N-2-naphthyl-5-oxopyrrolidine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.721 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PYRROLIDONYL-.BETA.-NAPHTHYLAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6G5U8A2YEH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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